Cas no 328-39-2 ((±)-Leucine)

(±)-Leucine is a racemic mixture of the essential branched-chain amino acid (BCAA) leucine, consisting of equal parts L-leucine and D-leucine. It serves as a versatile intermediate in pharmaceutical synthesis, biochemical research, and nutritional applications. The racemic form is particularly useful in studies requiring non-chiral or stereochemically diverse conditions. (±)-Leucine exhibits high solubility in water and polar solvents, facilitating its incorporation into experimental and industrial processes. Its structural properties make it valuable for investigating metabolic pathways, protein synthesis, and enzyme mechanisms. The compound is also employed in the development of specialized media and as a reference standard in analytical chemistry.
(±)-Leucine structure
(±)-Leucine structure
Product Name:(±)-Leucine
CAS No:328-39-2
MF:C6H13NO2
MW:131.172921895981
MDL:MFCD00063087
CID:36869
PubChem ID:857
Update Time:2025-05-28

(±)-Leucine Chemical and Physical Properties

Names and Identifiers

    • DL-Leucine
    • DL-2-Amino-4-methylpentanoic acid
    • DL-Leu
    • (+/-)-2-Amino-4-methylpentanoic acid~H-DL-Leu-OH
    • (±)-Leucine
    • (.+-.)-Leucine
    • 2-Amino-4-methylpentanoic acid
    • ALPHA-AMINO-ISO-CAPROIC ACID
    • H-DL-Leu-OH
    • DL-Leucin
    • Leucine,DL
    • ucine,dl
    • Leucine, DL- (8CI)
    • (RS)-Leucine
    • MDL： MFCD00063087
    • Inchi： 1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)
    • InChI Key： ROHFNLRQFUQHCH-UHFFFAOYSA-N
    • SMILES： [O-]C(C(CC(C)C)[NH3+])=O
    • BRN： 636005

Computed Properties

  • Exact Mass: 131.09500
  • Monoisotopic Mass: 131.094629
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.5
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1.293
  • Melting Point: 293-296 °C (subl.) (lit.)
  • Boiling Point: Decomposes
  • Flash Point: 90.3℃
  • Refractive Index: 1.4630 (estimate)
  • Solubility: 1 M HCl: soluble
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 63.32000
  • LogP: 1.14470
  • Solubility: Not available
  • Merck: 14,5451

(±)-Leucine Security Information

(±)-Leucine Customs Data

  • HS CODE：29224995
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

(±)-Leucine Pricemore >>

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(±)-Leucine Production Method

(±)-Leucine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:328-39-2)DL-Leucine
Order Number:sfd9958
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:328-39-2)(±)-Leucine
Order Number:LE14882
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com

(±)-Leucine Related Literature

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:328-39-2)DL-Leucine
sfd9958
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:328-39-2)(±)-Leucine
LE14882
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email